7,9-Diethyl-3,6,7,9-tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• CAS No.: 61683-22-5
• Molecular Formula: C15H27N3O2
• Molecular Weight: 281.39 g/mol
• IUPAC Name: 7,9-diethyl-3,6,7,9-tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C15H27N3O2/c1-7-13(4)9-15(10(3)14(5,8-2)17-13)11(19)18(6)12(20)16-15/h10,17H,7-9H2,1-6H3,(H,16,20)
• InChI Key: VLSHONWQHSNABP-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC2(C(C(N1)(C)CC)C)C(=O)N(C(=O)N2)C)C

Description

7,9-Diethyl-3,6,7,9-tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C15H27N3O2 and its molecular weight is 281.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 40 ml of dimethylformamide were added 5.0 g of the potassium salt of 7,9-diethyl-6,7,9-trimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (Compound 1) and 11.9 g of methyl iodide; the mixture was stirred at room temperature for 16 hours. The mixture was then poured into 150 g of ice water and extracted with benzene. The benzene extract was washed with ice water and then dried over potassium carbonate. After removing the benzene, the residue was chromatographed through a column of silica gel (eluent, ethyl acetate), giving 2.7 g of Compound 2, mp 137° - 142° C.